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Compound of Interest

Compound Name: 1,4-Bis(2-bromoethoxy)benzene

Cat. No.: B1267954

Essential Safety and Handling Guide for 1,4-
Bis(2-bromoethoxy)benzene

This guide provides immediate, essential safety protocols and logistical information for handling
1,4-Bis(2-bromoethoxy)benzene (CAS No: 5471-84-1). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by outlining detailed operational and disposal plans.

Chemical Identification and Hazards

1,4-Bis(2-bromoethoxy)benzene is a chemical intermediate used in various synthetic
applications, including the preparation of liquid-crystalline pillar[1]- and pillar[2]arenes.[2] It is
crucial to understand its hazards before handling.

Signal Word: Warning[3]

Primary Hazards:

o Harmful if swallowed: Causes acute oral toxicity.[3]

o Causes serious eye irritation: Can result in significant eye damage upon contact.[3]

o Lachrymator: The substance can cause an increased flow of tears.[3]
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o Combustible Liquid: It is a combustible material that can ignite when exposed to heat or

flame.[3]

It is not known to be a carcinogen, and no data is available on its potential for skin corrosion,

germ cell mutagenicity, or respiratory sensitization.[3]

Quantitative Data Summary

The physical and chemical properties of 1,4-Bis(2-bromoethoxy)benzene are summarized in

the table below for easy reference.

Property Value Source(s)
Molecular Formula C10H12Br202 [4]
Molecular Weight 324.01 g/mol [4]

Clear, colorless to light yellow
Appearance

[3]

liquid
Odor Characteristic [3]
Boiling Point 220 - 221 °C (428 - 429.8 °F) [3]
Flash Point 89 °C (192.2 °F) [3]
Vapor Pressure 21 hPa @ 94 °C [3]
Vapor Density 6.4 [3]
Water Solubility Insoluble [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following

equipment is mandatory when handling 1,4-Bis(2-bromoethoxy)benzene.[5]
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PPE Category Specification Rationale

Wear chemical safety goggles
with side-shields conforming to
) EN166 (EU) or NIOSH (US) To protect against serious eye
Eye/Face Protection ) o
standards. A face shield should irritation and splashes.[3]
be worn when there is a risk of

splashing.[6][7]

Wear a flame-resistant lab coat
and chemically impervious
gloves (e.g., nitrile or butyl
Skin Protection rubber). Ensure gloves are To prevent skin contact.
inspected before use and
change them immediately if

contaminated.[6][8]

All handling should occur in a
certified chemical fume hood. If
ventilation is inadequate or if ) ]
) ) o To prevent inhalation of
Respiratory Protection exposure limits are exceeded,
_ _ vapors.
use a full-face respirator with

an organic vapor cartridge.[6]

[9]

Closed-toe shoes made of a
Footwear chemical-resistant material To protect feet from spills.
must be worn.[5][10]

Step-by-Step Handling Protocol

Adherence to a structured operational plan minimizes risk and ensures procedural consistency.
Step 1: Preparation
o Ensure a certified chemical fume hood is operational.

 Verify that an eyewash station and safety shower are accessible and unobstructed.[11]
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o Assemble all necessary PPE and inspect it for integrity.[5]
e Prepare all necessary equipment and reagents before introducing the chemical.
o Keep the Safety Data Sheet (SDS) readily available for reference.

Step 2: Weighing and Transfer

Conduct all weighing and transfer operations exclusively within the chemical fume hood.[5]

Use grounded, non-sparking tools to prevent ignition.[9][12]

Keep the container of 1,4-Bis(2-bromoethoxy)benzene tightly closed when not in use.[3][8]

Transport the chemical in a sealed, labeled container within secondary containment.[13]
Step 3: In-Use Procedures

e Avoid the formation of aerosols.[14]

e Do not eat, drink, or smoke in the handling area.[3]

e Maintain awareness of ignition sources and keep the chemical away from heat, sparks, and
open flames.[3][11]

Step 4: Post-Handling and Cleanup

e Thoroughly decontaminate all equipment and the work area after use.

e Wash hands and any exposed skin thoroughly with soap and water after removing PPE.[3]
» Remove and dispose of contaminated PPE as hazardous waste.[8]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
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medical attention.[3][15]

o Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
soap and plenty of water. If skin irritation persists, consult a physician.[3][15]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a poison center or doctor immediately if you feel unwell.[3][15]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Get medical attention if symptoms occur.[3][15]

Accidental Release Measures:
e Evacuate: Evacuate non-essential personnel from the spill area.[16]
o Ventilate: Ensure adequate ventilation.

o Contain: Use personal protective equipment. Remove all sources of ignition.[11][14] Contain
the spill with a non-combustible absorbent material like sand or earth.[14][16]

o Collect: Scoop the absorbed material into a suitable, closed container for disposal.[11][16]
e Clean: Clean the spill area with soap and water.[13]

» Report: Report the spill to the appropriate environmental health and safety department.[16]
Storage and Disposal Plan

Storage:

» Store in a dry, cool, and well-ventilated place.[3][11]

o Keep containers tightly closed.[3][8]

o Store away from heat, sparks, flames, and incompatible materials such as strong oxidizing
agents.[3][8][11]

e Store in a designated corrosives or flammables area as appropriate.[13][15]
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Disposal:

o All waste materials containing 1,4-Bis(2-bromoethoxy)benzene must be treated as
hazardous waste.[5]

o Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3][15]

e Do not release the product into drains or the environment.[9]

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of 1,4-Bis(2-
bromoethoxy)benzene.
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Caption: Workflow for the safe handling of 1,4-Bis(2-bromoethoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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